N-(2-methoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-methoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide, also known as MTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTU is a thiazole-containing compound that has been synthesized using various methods.
Scientific Research Applications
Antimicrobial Activity
- Synthesis and Activity Studies: The synthesis and antimicrobial activities of related compounds have been extensively studied. For instance, the synthesis of a series of compounds including 7 alpha-methoxy-7-[(R)-2-[3-[5-pyrimidinyl]ureido]-2-(4-hydroxyphenyl) acetamido]-3-cephem-4-carboxylates, demonstrated broad antimicrobial activity, particularly against Gram-positive and Gram-negative organisms, including Pseudomonas and lactamase producers (Maier et al., 1986). Similar compounds have shown significant activity for urease inhibition (Gull et al., 2016).
Anticancer and Antiviral Properties
- Synthesis and Evaluation for Cancer and Viral Infections: Certain acetamide derivatives, such as N-(4-methoxyphenyl)-2-{2-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydropyrazol-1-yl]-4-oxo-4,5-dihydrothiazol-5-yl}-acetamide, have been synthesized and shown selective inhibition of leukemia cell lines and high activity against specific virus strains (Havrylyuk et al., 2013).
Anti-inflammatory and Antioxidant Activities
- Synthesis and Biological Evaluation: Novel N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide derivatives were synthesized and evaluated for their anti-inflammatory and antioxidant activities. Some compounds showed promising results in inhibiting lipid peroxide and exhibiting good DPPH radical scavenging efficacy (Mohammadi-Farani et al., 2014).
Other Pharmacological Properties
- Synthesis and Pharmacological Evaluation: Several studies have synthesized various acetamide derivatives and evaluated their pharmacological properties, such as adenosine receptor antagonism and cholecystokinin-B receptor antagonism. These compounds have shown significant selectivity and potency in various receptor assays, indicating potential therapeutic applications (Firooznia et al., 2011), (Bertrand et al., 1994).
Optoelectronic Applications
- Synthesis and Characterization for Electronic Applications: There is also research exploring the optoelectronic properties of thiazole-based compounds. For instance, thiazole-containing monomers have been synthesized and their conducting polymers investigated for potential applications in electronics (Camurlu & Guven, 2015).
properties
IUPAC Name |
N-(2-methoxyphenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3S/c1-13-6-5-7-14(10-13)21-19(26)24-20-22-15(12-28-20)11-18(25)23-16-8-3-4-9-17(16)27-2/h3-10,12H,11H2,1-2H3,(H,23,25)(H2,21,22,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNAMSSJITAIHQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.